Cas no 13170-05-3 (Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium)

• Product Name: Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium
• CAS No: 13170-05-3
• MF: C₂₂H₂₈AlO₅
• MW: 399.436265945435
• CID: 49073
• PubChem ID: 16683993
• Update Time: 2025-05-27

Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium Chemical and Physical Properties

Names and Identifiers

• Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium
• bis[(4-tert-butylbenzoyl)oxy]aluminum,hydrate
• EINECS 236-109-7
• Nucleating Agent AL-PTBBA
• PARA-TERT-BUTYL BENZOIC ACID ALUMINIUM SALT
• ALUMINIUMHYDROXIDEBIS(4-TERT-BUTYLBENZOATE)
• Bis(4-Tert-Butyl-Benzoate)Aluminum Hydroxide
• bis[4-(tert-Butyl)benzoato-o]hydroxyaluminum
• bis[4-(tert-butyl)benzoato-O]hydroxyaluminium
• bis[4-(1,1-dimethylethyl)benzoato-o]hydroxy-aluminu
• bis[4-(1,1-dimethylethyl) benzoato-O]hydroxy-Aluminum
• Aluminum, bis(4-(1,1-dimethylethyl)benzoato-o)hydroxy-
• Aluminum, bis(4-(1,1-dimethylethyl)benzoato-O)-, hydroxide
• bis[(4-tert-butylbenzoyl)oxy]aluminum;hydrate
• UNII-ZW2Q2STW7D
• 13170-05-3
• NS00084925
• Aluminum, bis(4-(1,1-dimethylethyl)benzoato-kappaO)hydroxy-
• SCHEMBL2046548
• DTXSID4065369
• Aluminum, bis[4-(1,1-dimethylethyl)benzoato-.kappa.O]hydroxy-

• Inchi： 1S/2C11H14O2.Al.H2O/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;;/h2*4-7H,1-3H3,(H,12,13);;1H2/q;;+2;/p-2
• InChI Key： KCXQZTKOKSWXHY-UHFFFAOYSA-L
• SMILES： [Al](OC(C1C=CC(=CC=1)C(C)(C)C)=O)OC(C1C=CC(=CC=1)C(C)(C)C)=O.O |^1:0|

Computed Properties

• Exact Mass: 398.16700
• Monoisotopic Mass: 399.1752124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 72.83000
• LogP: 5.03360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium

Comprehensive Overview of Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium (CAS No. 13170-05-3)

Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium (CAS No. 13170-05-3) is a specialized organoaluminum compound widely utilized in advanced material science and industrial applications. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique chemical properties and versatility. With the growing demand for high-performance additives in polymers, coatings, and specialty chemicals, Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium stands out as a critical component in enhancing thermal stability and UV resistance.

One of the most searched questions regarding this compound is: "What are the applications of Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium?" The answer lies in its role as a stabilizer and catalyst in various industries. For instance, it is extensively used in the production of heat-resistant polymers, where its ability to mitigate degradation under high temperatures is highly valued. Additionally, its compatibility with other organic compounds makes it a preferred choice for formulating advanced coatings that require durability and weather resistance.

Another trending topic in material science is the search for "eco-friendly stabilizers for polymers." While Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium is not inherently biodegradable, its efficiency at low concentrations reduces the overall environmental footprint of polymer formulations. Researchers are increasingly exploring its potential in green chemistry initiatives, particularly in reducing waste and improving energy efficiency during manufacturing processes.

The compound's molecular structure, featuring a central aluminum atom coordinated with 4-(tert-butyl)benzoate ligands, contributes to its exceptional stability. This structural attribute is frequently discussed in academic circles, with queries like "How does the structure of Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium influence its performance?" dominating technical forums. The tert-butyl groups provide steric hindrance, which enhances the compound's resistance to oxidative breakdown, a property critical for long-term applications in harsh environments.

In the context of industrial safety, users often search for "handling guidelines for Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium." While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended to maintain its efficacy. Manufacturers emphasize the importance of using personal protective equipment (PPE) during handling to minimize exposure, aligning with global workplace safety standards.

Recent advancements in nanotechnology have also sparked interest in Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium as a potential precursor for aluminum-based nanomaterials. Researchers are investigating its use in synthesizing nanoparticles with tailored optical and catalytic properties, addressing the rising demand for innovative materials in electronics and renewable energy sectors.

From a commercial perspective, the compound's market growth is driven by the expanding polymer additives industry, particularly in regions like Asia-Pacific and North America. Analysts attribute this trend to the increasing adoption of high-performance plastics in automotive and construction industries, where Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium plays a pivotal role in enhancing material longevity.

In summary, Bis(4-(tert-butyl)benzoato-O)hydroxyaluminium (CAS No. 13170-05-3) is a multifaceted compound with broad applications in modern material science. Its unique chemical profile, combined with ongoing research into sustainable and high-efficiency uses, ensures its relevance in addressing contemporary industrial challenges. Whether you're a researcher, manufacturer, or formulator, understanding this compound's capabilities is essential for leveraging its full potential.